molecular formula C15H9Cl2N3 B1344161 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine CAS No. 10202-45-6

2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine

Cat. No. B1344161
CAS RN: 10202-45-6
M. Wt: 302.2 g/mol
InChI Key: JYPGHMDTTDKUEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine is an organic compound with a molecular formula of C12H6Cl2N3. It is a derivative of triazine, a six-membered heterocyclic ring composed of three nitrogen atoms and three carbon atoms. This compound has been found to be useful in a variety of scientific research applications, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

  • A range of 2-(4-chlorophenyloxy)-4,6-bisarylhydrazino-1,3,5-triazines were synthesized and characterized for microbial activity against various bacteria, demonstrating the compound's potential in antimicrobial applications (Chaudhari, Patel, & Hathi, 2007).
  • Research on dendrimeric melamine cored [salen/salophFe(III)] and [salen/salophCr(III)] capped complexes, involving 2,4,6-tris(4-hydroxybenzimino)-1,3,5-triazine and its derivatives, showed potential in developing new materials with specific magnetic behaviors, highlighting the compound's versatility in material science (Uysal & Koç, 2010).

Application in Polymer and Composite Material Development

  • Novel Piperazinylo Bisaryl Hydrazino-S-Triazine Derivatives were synthesized and employed as epoxy resin curing agents, indicating the compound's significant role in the development of advanced polymer materials (Chaudhari, 2009).
  • A study on the preparation of microporous polymers based on 1,3,5-triazine units revealed high CO2 adsorption capacity, suggesting applications in environmental technologies, particularly in gas capture and storage (Lim, Cha, & Chang, 2012).

Application in Drug Synthesis and Medical Research

  • The compound's derivatives demonstrated significant antiinflammatory activity, highlighting its potential application in medical research and drug development, particularly in anti-inflammatory drugs (Shinde, Mas, & Patil, 2019).
  • Synthesis of 2-(6-fluorobenzothiazole-2'-ylamino)-4-(phenylthioureido)-6-(substituted thioureido)-1,3,5-triazine showcased its application in creating compounds with antimicrobial properties (Sareen, Khatri, Jain, & Sharma, 2006).

Application in Advanced Synthesis Techniques

  • The development of a new method to functionalize a triazine ring using Sonogashira coupling, a technique crucial in organic synthesis, indicates the importance of this compound in facilitating complex chemical reactions (Courme et al., 2008).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system it interacts with. For instance, some biphenyl compounds have been found to inhibit certain enzymes .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For instance, some biphenyl compounds can cause skin and eye irritation, and may be toxic to aquatic life .

properties

IUPAC Name

2,4-dichloro-6-(4-phenylphenyl)-1,3,5-triazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9Cl2N3/c16-14-18-13(19-15(17)20-14)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYPGHMDTTDKUEL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC(=NC(=N3)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

10202-45-6
Record name 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 4-phenyl-phenyl magnesium bromide (prepared from 4-bromobiphenyl (7.75 g, 33 mmol) and magnesium turnings (0.83 g, 35 mmol) in 40 mL ether) and cyanuric chloride (4.00 g, 21.7 mmol) in benzene (90 mL) was stirred at 0° C. for 90 minutes. The reaction was evaporated to dryness, and the residue was flash chromatographed on silica gel with 50% hexanes/methylene chloride to provide the desired compound (2.80 g, 43%).
Name
4-phenyl-phenyl magnesium bromide
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Yield
43%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
Reactant of Route 2
Reactant of Route 2
2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
Reactant of Route 3
Reactant of Route 3
2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
Reactant of Route 4
Reactant of Route 4
2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
Reactant of Route 5
Reactant of Route 5
2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
Reactant of Route 6
Reactant of Route 6
2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.